N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-phenylquinoline-4-carboxamide

• IUPAC Name: N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C27H21N3O3S/c1-32-18-12-13-20(25(14-18)33-2)24-16-34-27(29-24)30-26(31)21-15-23(17-8-4-3-5-9-17)28-22-11-7-6-10-19(21)22/h3-16H,1-2H3,(H,29,30,31)
• InChI Key: CIWBFLQDRBSJKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5)OC
• Molecular Formula: C27H21N3O3S
• Molecular Weight: 467.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazole ring (a five-membered ring containing nitrogen and sulfur), a quinoline group (a fused ring system containing a benzene ring and a pyridine ring), and a carboxamide group (a functional group derived from carboxylic acids).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as NMR spectroscopy and X-ray crystallography are often used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its functional groups. For example, the carboxamide group might be involved in acid-base reactions, while the aromatic rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Scientific Research Applications

Antitumor Applications

Quinoline derivatives have been reported to possess antitumor properties. .

Antiviral Properties

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Antirheumatic and Analgesic Effects

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Antibacterial Applications

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Immunomodulating Drugs

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Anticancer Agents

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Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, investigations into its potential biological activity, and the development of methods for its synthesis.

Mechanism of Action

Target of Action

The primary target of N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-phenylquinoline-4-carboxamide is tubulin . Tubulin is a globular protein that polymerizes into microtubules, which are essential components of the cell’s cytoskeleton. These microtubules play a crucial role in various cellular functions, including cell division, motility, and intracellular transport .

Mode of Action

This compound interacts with its target, tubulin, by inhibiting its polymerization . This disruption of tubulin dynamics leads to the arrest of cell division at the G2/M phase, thereby inhibiting the proliferation of cancer cells . The compound binds to the colchicine binding site of tubulin, which is critical for microtubule formation .

Biochemical Pathways

The inhibition of tubulin polymerization affects the mitotic spindle assembly, a critical process in cell division . This disruption leads to cell cycle arrest at the G2/M phase, preventing the cell from dividing and leading to cell death . This mechanism is particularly effective against rapidly dividing cells, such as cancer cells .

Result of Action

The result of the compound’s action is the inhibition of cell division, specifically at the G2/M phase . This leads to the death of rapidly dividing cells, such as cancer cells . The compound’s potent antiproliferative activity has been demonstrated in various human cancer cell lines .